N-(4-ethyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide
• InChI: InChI=1S/C16H13FN2OS/c1-2-10-5-4-8-13-14(10)18-16(21-13)19-15(20)11-6-3-7-12(17)9-11/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key: BHAYQMWJRMBZSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol

Description

N-(4-ethyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide, commonly known as EF-24, is a synthetic molecule that has gained attention in the scientific community due to its potential therapeutic applications. EF-24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to possess anti-cancer, anti-inflammatory, and anti-oxidant properties.

Scientific Research Applications

Anticancer Applications

• Synthesis as Anticancer Agents : Benzothiazole derivatives, including compounds structurally related to N-(4-ethyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide, have been synthesized and investigated for their anticancer activities. These compounds exhibit cytotoxic activity against various cancer cell lines, including lung, breast, and colorectal adenocarcinoma cell lines, demonstrating their potential as therapeutic agents for cancer treatment (Osmaniye et al., 2018).

• Fluorinated Benzothiazoles in Cancer Therapy : Fluorinated 2-(4-aminophenyl)benzothiazoles, closely related to the chemical structure , have shown potent cytotoxicity in vitro against sensitive human breast cancer cell lines. These findings highlight the potential use of fluorinated benzothiazoles in the development of new anticancer drugs (Hutchinson et al., 2001).

Interaction with Receptors and Proteins

• Binding to Benzodiazepine Receptors : Certain benzothiazole and benzamide derivatives have been synthesized and evaluated for their ability to bind to benzodiazepine receptors, indicating potential applications in the development of anticonvulsant drugs (Faizi et al., 2017).

• Aryl Hydrocarbon Receptor Pathway Activation : Some fluorinated benzothiazoles have been shown to activate the aryl hydrocarbon receptor signaling pathway in cancer cells, indicating a novel mechanism of action for these compounds in tumor cell cytotoxicity (Trapani et al., 2003).

Fluorescence Studies

• Fluorescent Sensors for Metal Ions : Benzothiazole-based compounds have been used as fluorescent sensors for detecting metal ions like Al3+ and Zn2+, showcasing their utility in analytical chemistry (Suman et al., 2019).

• Blue Light Emitting Properties : Some benzothiazole derivatives have been synthesized to exhibit blue light emission, which can be utilized in fluorescence-based applications (Mahadevan et al., 2014).